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Compound of Interest

Compound Name: Direct Blue 108

cat. No.: B12384140

An In-depth Technical Guide to C.I. Direct Blue 108

This technical guide provides a comprehensive overview of C.l. Direct Blue 108, a synthetic
dye valued for its vibrant blue hue and application in the textile industry. The document is
intended for researchers, scientists, and professionals in drug development and materials
science, offering detailed information on its chemical nature, quantitative properties, and
relevant experimental protocols.

Chemical Structure and Class

C.l. Direct Blue 108 is a direct dye belonging to the triphendioxazine class.[1] The core
structure consists of a planar, fused ring system containing two oxazine rings, which acts as the
chromophore responsible for its color. The molecule is large and complex, featuring two
chlorinated carbazole moieties. It is typically supplied as a trisodium salt of a trisulfonated
derivative to ensure water solubility, a crucial property for its application in dyeing processes.[1]
[2] Its chemical classification is within the broader oxazine class of dyes.[2][3]

The IUPAC name for the parent structure is Trisodium 8,18-dichloro-5,15-diethyl-5,15-
dihydrocarbazolo[3',2":5,6]oxazino[2,3-b]indolo[2,3-i]phenoxazinetrisulfonate. The presence of
sulfonic acid groups enhances its affinity for cellulosic fibers like cotton and viscose, allowing it
to be applied directly without the need for a mordant.
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Chemical Classification
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Caption: Logical relationship of Direct Blue 108's chemical classification.

Data Presentation

The quantitative data for C.I. Direct Blue 108 are summarized in the table below for easy
reference and comparison.
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Property Value Reference(s)
Identifier

C.l. Name Direct Blue 108

C.l. Number 51320

CAS Number 1324-58-9

Chemical Formula C34H19CI2N4aNaz011S3

Molecular Weight 895.61 g/mol

Physical Properties

Appearance Bright blue to black powder
Soluble in water; insoluble in

Solubility organic solvents, HCI, and
NaOH solutions.

Density 1.31 g/cm3

Dyeing Fastness (ISO)

Light Fastness 6-7

Washing Fastness (Fading) 2

Washing Fastness (Stain) 2

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 3

Experimental Protocols

This section details methodologies for the synthesis, analysis, and application of C.I. Direct

Blue 108.

Synthesis Protocol (Manufacturing Method)
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The synthesis of Direct Blue 108 involves a multi-step process starting from 3-Amino-9-
ethylcarbazol and Chloranil (2,3,5,6-tetrachlorocyclohexa-2,5-diene-1,4-dione).

Methodology:

e Condensation & Cyclization: 3-Amino-9-ethylcarbazol is condensed with chloranil. This
reaction is typically carried out in a high-boiling point solvent such as o-dichlorobenzene in
the presence of a catalyst or acid scavenger like anhydrous sodium acetate. Subsequently,
cyclization is induced by adding a cyclizing agent like benzenesulfonyl chloride. This forms
the core triphendioxazine structure.

» Sulfonation: The resulting intermediate is then sulfonated. This is a critical step to impart
water solubility. The process involves treating the intermediate with oleum (fuming sulfuric
acid) or concentrated sulfuric acid (99.5%). This step introduces three sulfonic acid (-SOsH)
groups onto the aromatic rings.

e |solation: The final dye is isolated from the reaction mixture by precipitation. This is achieved
by increasing the ionic strength of the solution, often by adding sodium chloride, which
causes the trisodium salt of the dye to precipitate.

 Purification: The precipitated dye is collected by filtration, washed to remove impurities, and
dried to yield the final product as a powder.
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Synthesis Workflow for Direct Blue 108

o-Dichlorobenzene
+ Na-Acetate

3-Amino-9-ethylcarbazol
+ Chloranil

Step 1: Condensation Benzenesulfonyl C@

Step 2: Cyclization

Triphendioxazine Intermediate Fuming Sulfuric Acid

Step 3: Sulfonation

Sulfonated Dye Acid Form Sodium Chloride

Step 4: Isolation (Salting Out)

C.l. Direct Blue 108 (Trisodium Salt)

Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of C.I. Direct Blue 108.
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Analytical Protocol: Spectrophotometric Analysis

The concentration and degradation of Direct Blue 108 in solution can be monitored using UV-
Visible spectrophotometry. This protocol is based on kinetic studies of its oxidative
decoloration.

Methodology:

Preparation of Standard Solutions: Prepare a stock solution of Direct Blue 108 (e.g., 100
mg/L) in deionized water. From this stock, create a series of standard solutions of known
concentrations (e.g., 1, 2, 5, 10, 20 mg/L).

Wavelength of Maximum Absorbance (Amax): Scan one of the standard solutions (e.g., 10
mg/L) across the visible spectrum (typically 400-800 nm) to determine the Amax, the
wavelength at which the dye shows maximum absorbance.

Calibration Curve: Measure the absorbance of each standard solution at the determined
Amax. Plot a graph of absorbance versus concentration. The resulting curve should be linear
and follow the Beer-Lambert law. This graph serves as the calibration curve.

Sample Analysis: Measure the absorbance of the unknown sample at the same Amax.

Concentration Determination: Determine the concentration of the unknown sample by
interpolating its absorbance value on the calibration curve. For kinetic studies, this
measurement would be repeated at various time intervals.

Application Protocol: Dyeing of Cellulosic Fabric

This protocol describes a general procedure for dyeing cotton fabric with Direct Blue 108,
adapted from methods for triphendioxazine dyes.

Methodology:

» Dye Bath Preparation: Prepare a dye bath by dissolving a specific amount of Direct Blue
108 (e.g., 1-2% of the weight of the fabric) in deionized water.

o Fabric Immersion: Add the pre-wetted cotton fabric to the dye bath at a moderate
temperature (e.g., 40-60°C).
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Addition of Electrolyte: After a short period (e.g., 5-10 minutes), add an electrolyte such as
calcined sodium sulfate (e.g., 10-20% of the fabric weight). The electrolyte promotes the
exhaustion of the dye from the bath onto the fabric.

Temperature Increase: Gradually raise the temperature of the dye bath to near boiling (e.qg.,
95-98°C) over 45-60 minutes. Maintain this temperature for an additional 30-60 minutes to
allow for dye fixation.

Cooling and Rinsing: Allow the dye bath to cool down. Remove the fabric and rinse it
thoroughly, first with cold water and then with warm water, to remove any unfixed dye from
the surface.

Drying: The dyed fabric is then centrifuged and dried.
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Experimental Workflow for Fabric Dyeing

Prepare Dye Bath
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Hold at 98°C for 45 min

Cool Bath to 70°C

Rinse Fabric
(Cold & Warm Water)

Dry Fabric
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Caption: Step-by-step workflow for dyeing cotton fabric with Direct Blue 108.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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